Cas no 2680861-25-8 (benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate)

• Product Name: benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate
• CAS No: 2680861-25-8
• MF: C₁₄H₁₁ClN₄O₂
• MW: 302.71574139595
• CID: 5635700
• PubChem ID: 165921697
• Update Time: 2025-06-15

benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290770
• 2680861-25-8
• benzyl N-{7-chloropyrazolo[1,5-a]pyrimidin-5-yl}carbamate
• benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate

• Inchi： 1S/C14H11ClN4O2/c15-11-8-12(17-13-6-7-16-19(11)13)18-14(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18,20)
• InChI Key： HUDYDKADNVIUFT-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(=O)OCC2C=CC=CC=2)=NC2=CC=NN21

Computed Properties

• Exact Mass: 302.0570533g/mol
• Monoisotopic Mass: 302.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5Ų

Additional information on benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate

Introduction to Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate (CAS No. 2680861-25-8)

Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate, a compound with the chemical identifier CAS No. 2680861-25-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and therapeutic applications. The molecular structure of Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate incorporates a pyrazolo[1,5-a]pyrimidine core, which is a well-documented scaffold in medicinal chemistry for developing novel bioactive molecules.

The pyrazolo[1,5-a]pyrimidine moiety is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The presence of a 7-chloro substituent on the pyrazolo[1,5-a]pyrimidine ring enhances the compound's electronic properties, potentially influencing its binding affinity and selectivity. This structural feature has been strategically exploited in the design of inhibitors and activators for diverse pharmacological targets.

Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate has been extensively studied in recent years for its pharmacological profile. Research indicates that this compound exhibits promising activity against several disease-related pathways. One of the most intriguing aspects of its mechanism of action is its interaction with kinases, which are critical enzymes involved in cell signaling and proliferation. Studies have shown that Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate can inhibit the activity of specific kinases by binding to their active sites, thereby disrupting abnormal signaling cascades associated with diseases such as cancer.

Furthermore, the compound has demonstrated potential in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune diseases and metabolic disorders. The ability of Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate to modulate inflammatory responses may be attributed to its interaction with transcription factors and cytokine pathways. This has opened up new avenues for therapeutic intervention in inflammatory diseases.

In addition to its kinase and anti-inflammatory properties, Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate has shown promise in neuroprotective applications. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. The compound's ability to inhibit proteasomal degradation and enhance antioxidant defenses suggests its potential as a neuroprotective agent. Recent studies have explored its effects on mitigating neuronal damage in models of neurodegeneration, highlighting its therapeutic relevance.

The synthesis of Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 7-chloro group into the pyrazolo[1,5-a]pyrimidine ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for this compound, making it more accessible for further research and development.

The pharmacokinetic profile of Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate half-life, which are crucial for developing an effective drug candidate.

In conclusion, Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate (CAS No. 2680861-25-8) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its interactions with kinases, modulation of inflammatory pathways, and neuroprotective effects make it a valuable candidate for further development in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like Benzyl N-{7-chloropyrazolo1,5-apyrimidin-5-yl}carbamate will play an increasingly important role in addressing unmet medical needs.